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Abstract
This technical guide provides a comprehensive overview of the known physical and chemical

properties of 1,1,2-Trichlorohex-1-ene. Due to the limited availability of direct experimental

data for this specific compound, this guide also incorporates information on analogous

chlorinated alkenes and general principles of organic chemistry to offer a predictive

understanding of its characteristics. This document is intended to serve as a foundational

resource for researchers, scientists, and professionals in drug development who may be

working with or investigating this and related compounds. All quantitative data is summarized in

structured tables, and where applicable, general experimental methodologies and logical

workflows are presented.

Introduction
1,1,2-Trichlorohex-1-ene is a chlorinated alkene with the molecular formula C₆H₉Cl₃. While

specific applications and extensive research on this particular molecule are not widely

documented, its structure suggests potential utility as an intermediate in organic synthesis, a
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monomer for specialized polymers, or as a subject of study in toxicology and environmental

science due to the prevalence of chlorinated hydrocarbons as industrial chemicals and

pollutants.[1][2] This guide aims to consolidate the available information and provide a

framework for understanding its properties and potential applications.

Physical Properties
Direct experimental data for many physical properties of 1,1,2-Trichlorohex-1-ene are not

readily available in the reviewed literature. The following table summarizes the known and

computed physical properties. For properties lacking experimental values, a qualitative

description or data from analogous compounds is provided as a reference.
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Property Value/Description Source

Molecular Formula C₆H₉Cl₃ [3]

Molecular Weight 187.5 g/mol [3]

CAS Number 53977-99-4 [3]

Appearance

Likely a colorless liquid at

room temperature,

characteristic of similar

chlorinated hydrocarbons.[4][5]

N/A

Odor

Expected to have a slight,

sweetish odor, similar to other

vinyl chloride compounds.[4][5]

N/A

Density

Not experimentally determined.

Expected to be denser than

water.

N/A

Boiling Point

Not experimentally determined.

The boiling points of alkenes

are generally slightly lower

than their alkane counterparts.

[6] The presence of chlorine

atoms will increase the boiling

point compared to non-

chlorinated hexene.

N/A

Melting Point Not experimentally determined. N/A

Solubility

Expected to be practically

insoluble in water but soluble

in many organic solvents, a

common characteristic of

chlorinated hydrocarbons.[3]

N/A

Vapor Pressure Not experimentally determined. N/A

Refractive Index Not experimentally determined. N/A

XLogP3-AA 4.3 [3]
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Topological Polar Surface Area 0 Å² [3]

Heavy Atom Count 9 [3]

Rotatable Bond Count 3 [3]

Chemical Properties and Reactivity
The chemical behavior of 1,1,2-Trichlorohex-1-ene is dictated by the presence of the carbon-

carbon double bond and the three chlorine atoms.

Stability and Storage:

Stability: Chlorinated alkenes can be reactive and may polymerize, especially in the

presence of light, air, oxygen, or catalysts.[3][5] Vinyl chloride, a related compound, is known

to be unstable at high temperatures.[5]

Storage: It is advisable to store 1,1,2-Trichlorohex-1-ene in a cool, dark, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.[7]

Reactivity:

The double bond in 1,1,2-Trichlorohex-1-ene is electron-rich and susceptible to electrophilic

addition reactions.

The chlorine atoms are electron-withdrawing and can influence the reactivity of the double

bond.

The C-Cl bonds can undergo nucleophilic substitution or elimination reactions under

appropriate conditions.[8]

Vinyl chlorides are highly reactive and can participate in polymerization reactions.[3]

The following diagram illustrates a general logical workflow for assessing the reactivity of 1,1,2-
Trichlorohex-1-ene.
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Reactivity Assessment Workflow

1,1,2-Trichlorohex-1-ene
(C6H9Cl3)

Identify Reactive Sites
- C=C Double Bond

- C-Cl Bonds

Predict Reaction Types

Electrophilic Addition
(at C=C)

Nucleophilic Substitution
(at C-Cl)

Elimination
(Dehydrochlorination) Polymerization

Consider Steric Hindrance
and Electronic Effects

Design and Conduct
Experimental Verification

Click to download full resolution via product page

Caption: Logical workflow for assessing the chemical reactivity of 1,1,2-Trichlorohex-1-ene.

Experimental Protocols
Specific, detailed experimental protocols for the synthesis, purification, and analysis of 1,1,2-
Trichlorohex-1-ene are not available in the public domain. However, general methodologies

applicable to chlorinated hydrocarbons can be adapted.
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General Synthesis Approach
A plausible synthetic route to 1,1,2-Trichlorohex-1-ene could involve the dehydrochlorination

of a more saturated polychlorinated hexane or the direct chlorination of hexene or a partially

chlorinated hexene. The following diagram outlines a generalized synthetic workflow.

General Synthetic Workflow for Trichloroalkenes

Starting Material
(e.g., Hexene or Polychlorinated Hexane)

Chlorination or
Dehydrochlorination Reaction

Reaction Quenching

Liquid-Liquid Extraction

Drying of Organic Phase

Purification
(e.g., Distillation, Chromatography)

Characterization
(NMR, MS, IR)

1,1,2-Trichlorohex-1-ene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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